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Compound of Interest

Compound Name: S$J1008030 formic

Cat. No.: B12376149

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals handling SJ1008030 formic. The following procedures are
designed to ensure the safe handling and disposal of this compound, which is identified as a
JAK2 PROTAC. Given that this compound is associated with formic acid, this guidance
incorporates the established safety protocols for formic acid to mitigate potential hazards.

l. Personal Protective Equipment (PPE)

When handling SJ1008030 formic, a comprehensive personal protective equipment regimen is
mandatory to prevent exposure. Formic acid is corrosive and can cause severe burns to the
skin, eyes, and respiratory tract[1][2].

Required PPE includes:

» Hand Protection: Chemical-resistant gloves are essential. Nitrile or neoprene gloves are
recommended for good resistance to formic acid[1]. Always check gloves for leaks and
impermeability before use[2].

e Eye and Face Protection: Wear safety goggles and a face shield to protect against
splashes|[1].

o Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved
respirator, especially in areas with inadequate ventilation, to avoid inhaling vapors[1][3]. The
type of respirator should be chosen based on the concentration of formic acid in the air[1].
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o Protective Clothing: Wear a chemical-resistant lab coat, long pants, and closed-toe shoes[4].
For extensive handling, coveralls over a long-sleeved shirt and pants are required[5].

Il. Operational Plan: Step-by-Step Handling Procedures

All work with $31008030 formic must be conducted in a designated area, specifically within a
properly functioning and certified laboratory chemical fume hood[4].

Preparation and Handling:

e Pre-Use Inspection: Before handling, ensure that all safety equipment, including eyewash
stations and emergency showers, are accessible and operational.

e Ventilation: All transfers and use of the chemical must occur within a certified laboratory
chemical fume hood to minimize vapor inhalation[4]. Ensure the hood's flow alarm is
functioning correctly before starting any work[4].

o Container Handling: Keep the container tightly closed when not in use and store it in a cool,
dry, and well-ventilated area[2][3]. Ground and bond the container and receiving equipment
during transfers to prevent static discharge[2].

o Avoiding Ignition Sources: Keep the compound away from heat, sparks, open flames, and
other ignition sources[2]. Use only non-sparking tools when handling containers[3].

o Personal Hygiene: Wash hands thoroughly after handling the compound[2]. Do not eat,
drink, or smoke in the laboratory area.

In Case of a Spill:

o Small Spills: For a small spill that can be cleaned up in under 10 minutes by trained
personnel, use an inert absorbent material to contain the spill. Place the absorbed material
into a sealed, appropriate waste container[6].

o Large Spills: In the event of a large spill, immediately evacuate the area and notify others. If
there is an immediate threat of fire or the spill is uncontained, call emergency services.
Restrict access to the area[6].
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lll. Emergency Procedures

Immediate action is critical in the event of exposure.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes at an emergency eyewash station. Remove contact lenses if present and easy to do
so. Seek immediate medical attention[2][6].

o Skin Contact: Remove all contaminated clothing immediately and rinse the affected skin with
water for at least 15 minutes. For large exposures, use an emergency shower. Seek
immediate medical attention[2][6].

 Inhalation: Move the affected person to fresh air. If breathing has stopped, provide artificial
respiration. Seek immediate medical attention[7].

 Ingestion: Do NOT induce vomiting. Rinse the mouth with water if the person is conscious.
Seek immediate medical attention[2][3].

IV. Disposal Plan

Chemical waste generators must adhere to local, regional, and national hazardous waste
regulations to ensure complete and accurate classification and disposal[3].

¢ Waste Classification: SJ1008030 formic waste should be classified as hazardous waste.

o Containerization: Collect waste in a designated, properly labeled, and sealed container. The
container should be compatible with formic acid.

o Labeling: Attach a completed Dangerous Waste label to the container before adding any
waste[6].

o Storage: Store waste containers in a well-ventilated area, away from incompatible
materials[6].

» Disposal: Contact a licensed professional waste disposal service to dispose of the material.
Do not dispose of it down the drain[8]. For spills, the absorbent material used for cleanup
should also be disposed of as hazardous waste[9].
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Quantitative Safety Data

The following table summarizes key quantitative data for formic acid, which should be
considered when handling S31008030 formic.

Parameter Value Reference

OSHA PEL (Permissible

5 ppm (8-hour TWA 9
Exposure Limit) P ( ) ]

NIOSH REL (Recommended

o 5 ppm (10-hour TWA) 9]
Exposure Limit)
ACGIH TLV (Threshold Limit
5 ppm (8-hour TWA) [9]
Value)
ACGIH STEL (Short-Term
. 10 ppm [°]
Exposure Limit)
NIOSH IDLH (Immediately
: 30 ppm [3]
Dangerous to Life or Health)
Flash Point 50 °C /122 °F [3]
Autoignition Temperature 520 °C /968 °F [3]

S Lower: 10% by volume, Upper:
Flammable Limits in Air [3]
57% by volume

Experimental Protocols and Visualizations
Workflow for Safe Handling of SJ1008030 Formic

The following diagram outlines the procedural workflow for the safe handling of S3J1008030
formic, from initial preparation to final disposal.
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Safe Handling Workflow for SJ1008030 Formic

Preparation

Don Appropriate PPE

Verify Fume Hood Operation

Prepare Work Area and Equipment

Handling & Evaerimentation

Transfer Compound in Fume Hood

Conduct Experiment

Close Container After Use

Cleanup & Disposal

Decontaminate Work Surfaces

Emergency Response
Segregate and Label Waste Spill or Exposure Occurs
Store Waste in Designated Area Follow Emergency Procedures
Large Spill Exposure
Arrange for Professional Disposal Evacuate if Necessary Seek Medical Attention

Click to download full resolution via product page

Caption: Procedural workflow for the safe handling of S31008030 formic.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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